Ethyl 7-octenoate
Overview
Description
Ethyl 7-octenoate is a metabolite found in or produced by Saccharomyces cerevisiae . It is an aroma active compound and is mainly responsible for the aroma of durian juices and wines .
Molecular Structure Analysis
The molecular formula of Ethyl 7-octenoate is C10H18O2 . Its average mass is 170.249 Da and its monoisotopic mass is 170.130676 Da .Physical And Chemical Properties Analysis
Ethyl 7-octenoate has a density of 0.9±0.1 g/cm3, a boiling point of 210.5±19.0 °C at 760 mmHg, and a vapour pressure of 0.2±0.4 mmHg at 25°C . Its enthalpy of vaporization is 44.7±3.0 kJ/mol and its flash point is 79.9±17.2 °C . The index of refraction is 1.432 .Scientific Research Applications
Synthesis in Antitumor Agents
Ethyl 7-octenoate plays a role in the synthesis of complex molecules with potential antitumor properties. For instance, its involvement in the stereoselective synthesis of a specific isomer, crucial for the development of the epoxy octenoic acid moiety present in depsipeptide cryptophycins, highlights its importance. These cryptophycins, found in cyanobacterium Nostoc sp., show potent antitumor activity, suggesting that ethyl 7-octenoate derivatives could be significant in cancer research (Chakraborty & Das, 2000).
Role in Organic Synthesis
Ethyl 7-octenoate and its derivatives are key intermediates in various organic synthesis processes. One example is their use in the preparation of ethyl (2E, 7R)-7-acetoxy-4-oxo-2-octenoate from D-Glucose, demonstrating their utility in synthesizing complex organic compounds (Yokota et al., 1983). Additionally, they play a role in annulation reactions, forming highly functionalized compounds useful in chemical research (Zhu et al., 2003).
Environmental Interactions
Understanding the environmental interactions of chemicals like ethyl 7-octenoate is crucial. Research shows that its derivatives, such as 1-(4'-ethylphenoxy)-3,7-dimethyl-6,7-epoxy-trans-2-octene, undergo degradation in biological systems, indicating their environmental fate and impact (Gill et al., 1974).
Copolymerization and Material Science
Ethyl 7-octenoate derivatives have applications in material science, particularly in the synthesis of polymers. For example, 1,7-octadiene's unique insertion mode in copolymerization with ethylene, catalyzed by constrained-geometry catalysts, results in new polymer structures (Naga & Toyota, 2004). This research is vital for developing advanced materials with specific properties.
Safety and Hazards
Mechanism of Action
C10H18O2C_{10}H_{18}O_{2}C10H18O2
. This article will delve into the mechanism of action of this compound, discussing its targets, mode of action, biochemical pathways, pharmacokinetics, results of action, and the influence of environmental factors.Biochemical Pathways
It is known that ethyl esters, such as ethyl 7-octenoate, are formed by the reaction of ethanol with a fatty acid . They typically have pleasant sweet aromas .
properties
IUPAC Name |
ethyl oct-7-enoate | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H18O2/c1-3-5-6-7-8-9-10(11)12-4-2/h3H,1,4-9H2,2H3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
DWMKJZMYLQUIDA-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC(=O)CCCCCC=C | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H18O2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID60337703 | |
Record name | Ethyl 7-octenoate | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID60337703 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
170.25 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
Ethyl 7-octenoate | |
CAS RN |
35194-38-8 | |
Record name | Ethyl 7-octenoate | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID60337703 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Q & A
Q1: What is the role of ethyl 7-octenoate in wine production, and how does its presence influence the sensory characteristics of wine?
A1: Ethyl 7-octenoate is an ethyl ester that contributes fruity notes to wine []. Research has shown that the yeast species Hanseniaspora opuntiae can significantly increase the concentration of ethyl 7-octenoate during the fermentation process of 'Sideritis' wine []. This increase, along with other esters, leads to an overall improvement in the aroma profile and acceptance of the wine [].
Q2: Can ethyl 7-octenoate be used as a starting material in organic synthesis?
A2: Yes, ethyl 7-octenoate serves as a valuable starting material in organic synthesis. For instance, it can undergo branch-selective allylic acyloxylation using a palladium catalyst, 1,4-benzoquinone, and silver carbonate as an additive []. This reaction yields a product that can be further converted into ethyl 6,8-dihydroxyoctanoate, a key intermediate in synthesizing (R)-α-lipoic acid [].
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